Cas no 1148044-30-7 (tert-Butyl 6-benzyl-1,6-diazaspiro[3.4]octane-1-carboxylate)

• Product Name: tert-Butyl 6-benzyl-1,6-diazaspiro[3.4]octane-1-carboxylate
• CAS No: 1148044-30-7
• MF: C₁₈H₂₆N₂O₂
• MW: 302.411244869232
• MDL: MFCD13184450
• CID: 831958
• Update Time: 2026-04-29

tert-Butyl 6-benzyl-1,6-diazaspiro[3.4]octane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 6-benzyl-1,6-diazaspiro[3.4]octane-1-carboxylate
• 6-benzyl-1,6-Diazaspiro[3.4]octane-1-carboxylic acid 1,1-dimethylethyl ester
• tert-butyl 7-benzyl-1,7-diazaspiro[3.4]octane-1-carboxylate
• 1,6-Diazaspiro[3.4]octane-1-carboxylic acid,6-(phenylmethyl)-,1,1-dimethylethyl ester
• AK-79728
• ANW-68376
• CTK8C2426
• KB-64613

• MDL： MFCD13184450
• Inchi： InChI=1S/C18H26N2O2/c1-17(2,3)22-16(21)20-12-10-18(20)9-11-19(14-18)13-15-7-5-4-6-8-15/h4-8H,9-14H2,1-3H3
• InChI Key： BZXZGQDQJSTACC-UHFFFAOYSA-N
• SMILES： CC(C)(C)OC(=O)N1CCC21CCN(CC3=CC=CC=C3)C2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on tert-Butyl 6-benzyl-1,6-diazaspiro[3.4]octane-1-carboxylate

Comprehensive Overview of tert-Butyl 6-benzyl-1,6-diazaspiro[3.4]octane-1-carboxylate (CAS No. 1148044-30-7)

tert-Butyl 6-benzyl-1,6-diazaspiro[3.4]octane-1-carboxylate (CAS No. 1148044-30-7) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This spirocyclic compound features a unique diazaspiro[3.4]octane core, which is increasingly studied for its potential applications in drug discovery and medicinal chemistry. The presence of both a benzyl group and a tert-butyl carboxylate moiety enhances its versatility as a building block for synthesizing bioactive molecules.

In recent years, the demand for spirocyclic scaffolds like 1,6-diazaspiro[3.4]octane has surged due to their ability to improve drug-like properties such as solubility, metabolic stability, and target selectivity. Researchers are particularly interested in how tert-Butyl 6-benzyl-1,6-diazaspiro[3.4]octane-1-carboxylate can be utilized in the development of central nervous system (CNS) therapeutics, given its structural resemblance to other successful pharmacophores. This aligns with the growing focus on neurodegenerative diseases and mental health disorders, which are among the most searched topics in biomedical fields today.

The synthesis of tert-Butyl 6-benzyl-1,6-diazaspiro[3.4]octane-1-carboxylate typically involves multi-step organic reactions, including N-alkylation and carbamate protection strategies. Its CAS No. 1148044-30-7 serves as a critical identifier for researchers sourcing high-purity batches for experimental use. The compound's stability under standard laboratory conditions makes it a reliable intermediate for peptide mimetics and small-molecule inhibitors, addressing the rising demand for precision medicine solutions.

From an industrial perspective, tert-Butyl 6-benzyl-1,6-diazaspiro[3.4]octane-1-carboxylate is often discussed in the context of green chemistry and sustainable synthesis. With increasing environmental concerns, chemists are exploring catalytic methods to produce such compounds with minimal waste. This ties into broader trends like ESG (Environmental, Social, and Governance) compliance in pharmaceutical manufacturing—a hot topic in corporate and academic circles alike.

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are essential for characterizing CAS No. 1148044-30-7. These methods ensure the compound's purity and structural integrity, which are crucial for reproducibility in preclinical studies. The compound's logP and hydrogen bonding capacity are frequently calculated to predict its ADME (Absorption, Distribution, Metabolism, Excretion) profile—a key consideration for drug candidates.

In summary, tert-Butyl 6-benzyl-1,6-diazaspiro[3.4]octane-1-carboxylate represents a promising avenue for modern drug development. Its structural complexity and functional group diversity make it a valuable tool for addressing challenges in targeted therapy and personalized medicine. As research continues to evolve, this compound is poised to play a pivotal role in advancing treatments for conditions with high unmet medical needs.